Cas no 2172278-58-7 (4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid)

• Product Name: 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid
• CAS No: 2172278-58-7
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6313684
• PubChem ID: 165544148
• Update Time: 2025-10-20

4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid
• 4-[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-3-methoxybutanoic acid
• 2172278-58-7
• EN300-1517377

• Inchi： 1S/C26H32N2O6/c1-33-18(15-25(30)31)16-28-24(29)13-3-2-8-14-27-26(32)34-17-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,18,23H,2-3,8,13-17H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： JHDBUJWBTFQEAU-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCC(NCC(CC(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid

Comprehensive Analysis of 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid (CAS No. 2172278-58-7)

The compound 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid (CAS No. 2172278-58-7) is a highly specialized Fmoc-protected amino acid derivative, widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring an Fmoc group and a methoxybutanoic acid moiety, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for this compound due to its role in creating custom peptides, drug delivery systems, and biomaterials.

In recent years, the demand for Fmoc-protected building blocks like 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid has surged, driven by advancements in precision medicine and biopharmaceuticals. Users often inquire about its solubility, stability, and compatibility with automated synthesizers. The compound's CAS No. 2172278-58-7 is a critical identifier for procurement and regulatory compliance, ensuring traceability in GMP-grade production.

One of the most searched questions related to this compound is its application in linker chemistry. The hexanamido spacer in its structure enhances flexibility, making it ideal for antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs). Additionally, its methoxybutanoic acid segment contributes to improved metabolic stability, a hot topic in peptide-based therapeutics.

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In summary, 4-6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-3-methoxybutanoic acid (CAS No. 2172278-58-7) is a cornerstone in modern peptide chemistry, bridging gaps between academic research and industrial applications. Its versatility and reliability make it a staple in laboratories focused on innovative therapeutic development.